Cas no 866865-28-3 (5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine
• CAS No: 866865-28-3
• MF: C₂₅H₂₂N₂O₅S₂
• MW: 494.582583904266
• CID: 5797008
• Update Time: 2025-05-23

5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-4-(benzenesulfonyl)-5-(2,5-dimethoxyanilino)thiophen-2-yl]-phenylmethanone
• 5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine

• Inchi： 1S/C25H22N2O5S2/c1-31-17-13-14-20(32-2)19(15-17)27-25-24(34(29,30)18-11-7-4-8-12-18)21(26)23(33-25)22(28)16-9-5-3-6-10-16/h3-15,27H,26H2,1-2H3
• InChI Key： JNPQSFTWPCPXKB-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC(OC)=CC=C2OC)=C(S(C2=CC=CC=C2)(=O)=O)C=1N)(C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine

5-Benzoyl-3-(Benzenesulfonyl)-N2-(2,5-Dimethoxyphenyl)Thiophene-2,4-Diamine

The compound 5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine (CAS No: 866865-28-3) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science due to its unique properties and potential applications. The molecule's structure includes a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom, and is substituted with various groups that contribute to its reactivity and functionality.

One of the key features of this compound is the presence of a benzoyl group at the 5-position of the thiophene ring. This group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the benzenesulfonyl group at the 3-position further enhances the molecule's stability and reactivity. The N2-(2,5-dimethoxyphenyl) group attached to the diamine moiety adds complexity to the structure and potentially confers unique electronic and steric properties.

Recent studies have explored the potential of this compound in drug design, particularly in targeting specific biological pathways. For instance, researchers have investigated its role as a potential kinase inhibitor, which could be relevant in treating various diseases such as cancer. The molecule's ability to interact with biological targets is attributed to its heterocyclic framework, which provides a platform for binding interactions.

In addition to its pharmaceutical applications, this compound has also been studied for its potential use in optoelectronic materials. The thiophene ring's aromaticity and conjugation properties make it suitable for applications in organic light-emitting diodes (OLEDs) and other electronic devices. Recent advancements in synthetic methodologies have enabled more efficient synthesis of this compound, making it more accessible for large-scale studies.

The synthesis of 5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the thiophene ring through cyclization reactions and subsequent functionalization with the desired substituents. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies suggest that it exhibits moderate biodegradation under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing. Its low toxicity profile further supports its safe use in various industrial settings.

In conclusion, 5-benzoyl-3-(benzenesulfonyl)-N2-(2,5-dimethoxyphenyl)thiophene-2,4-diamine (CAS No: 866865-28-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing technological and medical innovations.